
Introduction to 4-Bromo-2-fluorotoluene: A Key
Synthetic Intermediate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-2-fluorotoluene

Cat. No.: B1265965 Get Quote

4-Bromo-2-fluorotoluene is a halogenated aromatic compound whose strategic placement of

bromine and fluorine atoms, along with a methyl group, offers a unique combination of

reactivity and metabolic stability to target molecules.[1] The carbon-bromine bond serves as a

versatile handle for various cross-coupling reactions, while the fluorine atom can enhance

metabolic stability and modulate the electronic properties of the aromatic ring.[1] These

characteristics make it a valuable precursor in the synthesis of complex pharmaceutical

intermediates and active pharmaceutical ingredients (APIs).[1][2]

Table 1: Physicochemical Properties of 4-Bromo-2-fluorotoluene[2][3][4][5]

Property Value

CAS Number 51436-99-8

Molecular Formula C₇H₆BrF

Molecular Weight 189.02 g/mol

Appearance Colorless to light yellow liquid

Density 1.492 g/mL at 25 °C (lit.)

Boiling Point 68 °C (8 mmHg)

Refractive Index n20/D 1.529 (lit.)

Solubility Insoluble in water
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Commercial Availability and Supplier Landscape
4-Bromo-2-fluorotoluene is readily available from a multitude of chemical suppliers, catering

to both research and bulk manufacturing needs. When sourcing this reagent, it is crucial to

consider the purity, as trace impurities can significantly impact the outcome of sensitive

synthetic reactions. For pharmaceutical applications, a purity of ≥99.0% as determined by Gas

Chromatography (GC) is typically required.[2]

Table 2: Prominent Commercial Suppliers of 4-Bromo-2-fluorotoluene

Supplier Purity Available Quantities

Sigma-Aldrich 99% Grams to Kilograms

Thermo Scientific Chemicals 99% Grams to Kilograms

Ruifu Chemical ≥99.0% (GC) Grams to Kilograms

Benchchem Research Grade Inquire for details

Biosynth Research Grade Inquire for details

Note: This is not an exhaustive list, and availability and purity may vary. It is recommended to

request a certificate of analysis (CoA) from the supplier before purchase.

Synthesis of 4-Bromo-2-fluorotoluene: A
Mechanistic Overview
The synthesis of 4-Bromo-2-fluorotoluene can be achieved through several routes, with the

choice of method often depending on the desired scale and purity. A common and

regioselective approach involves a multi-step synthesis starting from p-toluidine, as outlined in

various patents and synthetic procedures.[1][6] This method provides good control over the

final substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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